Cas no 2227706-52-5 ((1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-ol
• CAS No: 2227706-52-5
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 5791274
• PubChem ID: 165969306
• Update Time: 2025-10-21

(1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227706-52-5
• (1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-ol
• EN300-1790550

• Inchi： 1S/C10H13F2NO2/c1-15-10-6(8(14)4-5-13)2-3-7(11)9(10)12/h2-3,8,14H,4-5,13H2,1H3/t8-/m1/s1
• InChI Key： RWLKCEAVVQUEGT-MRVPVSSYSA-N
• SMILES： FC1=C(C=CC(=C1OC)[C@@H](CCN)O)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-ol (CAS No. 2227706-52-5)

The compound (1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-ol (CAS No. 2227706-52-5) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino alcohols, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The molecule's unique structure, featuring a chiral center at the 1-position of the propane backbone, makes it particularly interesting for stereochemistry studies and enantioselective synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-ol through various routes. One notable method involves the use of asymmetric catalysis to achieve high enantiomeric excess (ee), which is crucial for its application in drug discovery. The presence of fluorine atoms at the 3 and 4 positions of the aromatic ring introduces unique electronic and steric properties, enhancing its reactivity in various chemical transformations.

The methoxy group at the 2-position of the phenyl ring plays a significant role in modulating the compound's solubility and bioavailability. This feature makes it a promising candidate for drug delivery systems, where solubility is a critical factor. Additionally, the amino group at the 3-position allows for further functionalization, enabling the creation of derivatives with tailored biological activities.

In terms of pharmacological applications, (1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-ol has shown potential as a lead compound in the development of novel therapeutics. Recent studies have highlighted its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's selectivity and potency in these assays suggest its potential as a scaffold for drug design.

Moreover, the compound has gained attention in materials science due to its ability to form stable complexes with metal ions. This property opens avenues for its use in catalysis and sensor technology. Researchers have explored its coordination chemistry with transition metals, revealing its potential as a ligand in homogeneous catalysis.

From an environmental standpoint, (1R)-3-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1